Cas no 1344912-98-6 (2-(1S)-1-hydroxyethyl-4-methylphenol)

• Product Name: 2-(1S)-1-hydroxyethyl-4-methylphenol
• CAS No: 1344912-98-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 6178048
• PubChem ID: 29892149
• Update Time: 2025-05-24

2-(1S)-1-hydroxyethyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-1-hydroxyethyl-4-methylphenol
• (s)-2-(1-Hydroxyethyl)-4-methylphenol
• 1344912-98-6
• 2-[(1S)-1-hydroxyethyl]-4-methylphenol
• AKOS017361317
• CS-0353938
• EN300-1844838

• Inchi： 1S/C9H12O2/c1-6-3-4-9(11)8(5-6)7(2)10/h3-5,7,10-11H,1-2H3/t7-/m0/s1
• InChI Key： MJAVRHJREGOAGY-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C(=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-(1S)-1-hydroxyethyl-4-methylphenol

Professional Introduction to Compound with CAS No. 1344912-98-6 and Product Name: 2-(1S)-1-hydroxyethyl-4-methylphenol

2-(1S)-1-hydroxyethyl-4-methylphenol, identified by its Chemical Abstracts Service (CAS) number 1344912-98-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural features, has garnered attention for its potential applications in drug development, particularly in the synthesis of chiral intermediates and fine chemicals. The presence of the (1S) configuration at the stereocenter enhances its utility in asymmetric synthesis, making it a valuable building block for enantiomerically pure pharmaceuticals.

The molecular structure of 2-(1S)-1-hydroxyethyl-4-methylphenol consists of a phenolic ring substituted with a (1S)-configured 1-hydroxyethyl group at the para position relative to a methyl group. This arrangement imparts specific chemical reactivity and stereochemical properties that are highly desirable in medicinal chemistry. The hydroxyl group and the chiral center make this compound a versatile precursor for the synthesis of more complex molecules, including those with therapeutic potential.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for pharmaceutical applications due to their improved efficacy and reduced side effects compared to racemic mixtures. 2-(1S)-1-hydroxyethyl-4-methylphenol fits well into this paradigm, as its stereochemistry can be precisely controlled during synthesis. This has led to several studies exploring its use as an intermediate in the production of drugs targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of 2-(1S)-1-hydroxyethyl-4-methylphenol is its role in asymmetric synthesis. The (1S) configuration at the stereocenter allows for the selective formation of one enantiomer over another, which is crucial for achieving high enantiomeric purity in pharmaceuticals. This property has been leveraged in several research endeavors aimed at developing novel drug candidates with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in the synthesis of chiral auxiliaries and ligands that facilitate asymmetric catalysis, further highlighting its importance in synthetic organic chemistry.

The pharmacological relevance of 2-(1S)-1-hydroxyethyl-4-methylphenol has also been explored in various preclinical studies. Researchers have investigated its potential as a precursor for drugs that modulate enzyme activity and receptor binding. The compound's ability to undergo further functionalization makes it a valuable scaffold for designing molecules with specific biological activities. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents.

Moreover, the synthetic pathways involving 2-(1S)-1-hydroxyethyl-4-methylphenol have been optimized to enhance yield and scalability. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing waste and improving sustainability. These advancements are particularly important in pharmaceutical manufacturing, where cost-effectiveness and environmental responsibility are paramount. The development of greener synthetic routes has not only improved the economic feasibility of producing this compound but also aligns with global efforts to promote sustainable chemistry.

The analytical characterization of 2-(1S)-1-hydroxyethyl-4-methylphenol is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its stereochemistry. These analytical methods provide essential data for understanding its reactivity and behavior under various conditions, which is crucial for both synthetic chemists and pharmacologists.

In conclusion, 2-(1S)-1-hydroxyethyl-4-methylphenol (CAS No. 1344912-98-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and stereochemical properties. Its role as a chiral intermediate and precursor for enantiomerically pure drugs underscores its importance in modern drug development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative therapeutic agents.